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Compound of Interest |

3-(N-
Compound Name: Methylaminocarbonyl)phenylboron
ic acid

Cat. No.: B141188

\ J

Essential Safety and Handling Guide for 3-(N-
Methylaminocarbonyl)phenylboronic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for 3-(N-Methylaminocarbonyl)phenylboronic acid, including
operational procedures and disposal plans to foster a secure laboratory environment.

Hazard Identification and Classification

3-(N-Methylaminocarbonyl)phenylboronic acid is classified as a substance that can cause
significant irritation to the skin, eyes, and respiratory system. It is also harmful if swallowed.[1]
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Hazard Classification Category Hazard Statement

Acute Oral Toxicity 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Data sourced from Safety Data Sheets for 3-(N-Methylaminocarbonyl)phenylboronic acid

and related compounds.[1][2]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 3-(N-Methylaminocarbonyl)phenylboronic acid.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3][4]

Protects eyes from dust
particles and potential

splashes.[4]

Hand Protection

Chemically resistant gloves
(e.qg., nitrile).[3][4][5]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.[4]

Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes.

[3]4]

Protects skin from accidental

spills and contact.[4]

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of
dust particles.[4][5]

Minimizes the risk of

respiratory tract irritation.[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of this compound.

[EEN

. Preparation:

work.[4][5]

fume hood.[4][5]

N

. Donning PPE:

The work area should be clean and free of clutter.

Ensure that a safety shower and eyewash station are readily accessible before beginning

All work should be conducted in a well-ventilated area, preferably within a certified chemical
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e Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Compound:

o Keep the container of 3-(N-Methylaminocarbonyl)phenylboronic acid tightly closed when
not in use.[4][5]

« Avoid generating dust when transferring the solid. Use appropriate tools, such as a spatula,
for transfers.[4]

e Handle in accordance with good industrial hygiene and safety practice.[1][2]

4. Post-Handling:

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][5]
o Clean the work area to remove any residual chemical.

o Contaminated PPE should be considered hazardous waste and disposed of accordingly.[4]

[5]

Emergency First Aid Measures

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[1]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[1][6]

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[1][2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][6]

Disposal Plan
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All waste generated from the use of 3-(N-Methylaminocarbonyl)phenylboronic acid,

including contaminated PPE and empty containers, must be considered hazardous waste.

1

. Waste Collection:

Collect all chemical waste in a designated, labeled, and sealed container for hazardous
waste.[5]

Contaminated materials such as filter paper or gloves should also be placed in a sealed and
labeled container for hazardous waste disposal.[3]

. Disposal Method:

Dispose of all chemical waste in accordance with federal, state, and local regulations.[5] Do
not pour waste down the drain unless explicitly permitted by your institution and local
authorities for neutralized, small quantities.[7][8]

For larger quantities, arrange for disposal through a certified hazardous waste facility.[7]

. Spill Cleanup:

In the event of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill. Avoid raising dust.[5]

Sweep or vacuum up the material and place it into a suitable, closed container for disposal.

[11°]

Ensure the area is well-ventilated.[5]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 3-(N-
Methylaminocarbonyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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